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Compound of Interest

Compound Name:
4-Fluoro-2-methylbenzenesulfonyl

chloride

Cat. No.: B1303445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties,

experimental protocols, and key reactions of 4-Fluoro-2-methylbenzenesulfonyl chloride.

This compound is a valuable reagent in organic synthesis, particularly in the preparation of

sulfonamides and sulfonate esters, which are prevalent in medicinal chemistry and materials

science.

Core Physical Properties
The following table summarizes the key physical properties of 4-Fluoro-2-
methylbenzenesulfonyl chloride.
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Property Value Reference

Molecular Formula C₇H₆ClFO₂S [1][2]

Molecular Weight 208.64 g/mol [1]

Boiling Point 245-246 °C (lit.) [1][3]

Density 1.433 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.5370 [1]

Melting Point

Not available in the provided

data. For comparison, the

melting point of the related

compound 4-

Fluorobenzenesulfonyl

chloride is 29-31 °C.

[4][5]

Solubility

Expected to be soluble in

various organic solvents such

as dichloromethane, ethyl

acetate, and acetone.[6] It is

sensitive to moisture and will

hydrolyze in water.

Appearance Colorless to yellow liquid. [2]

CAS Number 7079-48-3 [1]

Experimental Protocols
Detailed experimental procedures are crucial for the effective and safe use of 4-Fluoro-2-
methylbenzenesulfonyl chloride. Below are representative protocols for its synthesis and a

common application.

Synthesis of 4-Fluoro-2-methylbenzenesulfonyl Chloride
A common method for the synthesis of arylsulfonyl chlorides is through the diazotization of an

aniline followed by a Sandmeyer-type reaction.
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Materials:

4-Fluoro-2-methylaniline

Concentrated Hydrochloric Acid

Sodium Nitrite

Sulfur Dioxide

Cuprous Chloride

Glacial Acetic Acid

Ether

Saturated Sodium Bicarbonate Solution

Magnesium Sulfate

Ice

Procedure:

Diazotization: 4-Fluoro-2-methylaniline is dissolved in a mixture of concentrated hydrochloric

acid and glacial acetic acid and cooled to -10°C. A solution of sodium nitrite in water is added

dropwise, maintaining the temperature below -5°C to form the diazonium salt.[7]

Preparation of the Catalytic Solution: A solution of sulfur dioxide in glacial acetic acid is

prepared, to which cuprous chloride is added.[7]

Sulfonylation: The cold diazonium salt solution is added portion-wise to the sulfur

dioxide/cuprous chloride solution, keeping the temperature below 30°C.[7]

Work-up: The reaction mixture is poured into ice water and extracted with ether. The

combined organic extracts are washed with saturated sodium bicarbonate solution until

neutral, then with water, and dried over magnesium sulfate.[7]
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Purification: The solvent is removed under reduced pressure, and the resulting crude 4-
Fluoro-2-methylbenzenesulfonyl chloride is purified by vacuum distillation.[7]

Reaction with an Amine to Form a Sulfonamide
Sulfonylation of amines is a primary application of 4-Fluoro-2-methylbenzenesulfonyl
chloride.

Materials:

4-Fluoro-2-methylbenzenesulfonyl chloride

Primary or Secondary Amine

Anhydrous Dichloromethane

Pyridine or Triethylamine

1M HCl Solution

Saturated Sodium Bicarbonate Solution

Brine

Anhydrous Sodium Sulfate

Procedure:

Reaction Setup: The amine is dissolved in anhydrous dichloromethane in a round-bottom

flask equipped with a magnetic stir bar. A base such as pyridine or triethylamine (1.5 - 2.0

equivalents) is added. The mixture is cooled to 0°C in an ice bath.[8]

Addition of Sulfonyl Chloride: A solution of 4-Fluoro-2-methylbenzenesulfonyl chloride
(1.0 equivalent) in anhydrous dichloromethane is added dropwise to the cooled amine

solution over 15-30 minutes.[8]

Reaction: The reaction mixture is stirred at 0°C for 1 hour and then allowed to warm to room

temperature, stirring for an additional 12-24 hours. Reaction progress can be monitored by
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Thin Layer Chromatography (TLC).[8]

Work-up: The reaction is quenched with water. The mixture is transferred to a separatory

funnel, and the aqueous layer is extracted with dichloromethane. The combined organic

layers are washed successively with 1M HCl, saturated aqueous NaHCO₃ solution, and

brine.[8]

Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent

is removed under reduced pressure to yield the crude sulfonamide, which can be further

purified by recrystallization or column chromatography.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the logical flow of the synthesis and a subsequent reaction of

4-Fluoro-2-methylbenzenesulfonyl chloride.
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Synthesis of 4-Fluoro-2-methylbenzenesulfonyl chloride

Start: 4-Fluoro-2-methylaniline

Diazotization
(HCl, NaNO2, <0°C)

Sandmeyer-type Reaction
(SO2, CuCl, Acetic Acid)

Aqueous Work-up
& Extraction

Vacuum Distillation

Product: 4-Fluoro-2-methylbenzenesulfonyl chloride

Click to download full resolution via product page

A generalized workflow for the synthesis of the target compound.
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Sulfonamide Formation

4-Fluoro-2-methylbenzenesulfonyl chloride

Sulfonylation
(Base, Anhydrous Solvent)

Primary/Secondary Amine

Aqueous Work-up
& Extraction

Recrystallization or
Column Chromatography

N-substituted-4-fluoro-2-methylbenzenesulfonamide

Click to download full resolution via product page

A typical reaction of the target compound to form a sulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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